Cas no 2877638-17-8 (2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline-3-carbonitrile)

• Product Name: 2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline-3-carbonitrile
• CAS No: 2877638-17-8
• MF: C₁₈H₁₈N₄O
• MW: 306.361723423004
• CID: 5329559
• PubChem ID: 165435536
• Update Time: 2025-11-06

2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6752-7721
• AKOS040866199
• 2877638-17-8
• 2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline-3-carbonitrile
• 2-[3-(1-Pyrrolidinylcarbonyl)-1-azetidinyl]-3-quinolinecarbonitrile

• Inchi： 1S/C18H18N4O/c19-10-14-9-13-5-1-2-6-16(13)20-17(14)22-11-15(12-22)18(23)21-7-3-4-8-21/h1-2,5-6,9,15H,3-4,7-8,11-12H2
• InChI Key： LRYILFAFXQHGMW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(C#N)C=1N1CC(C(N2CCCC2)=O)C1

Computed Properties

• Exact Mass: 306.14806121g/mol
• Monoisotopic Mass: 306.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.9±50.0 °C(Predicted)
• pka: 2.11±0.61(Predicted)

Additional information on 2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline-3-carbonitrile

Comprehensive Overview of 2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline-3-carbonitrile (CAS No. 2877638-17-8)

The compound 2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline-3-carbonitrile (CAS No. 2877638-17-8) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential applications. This quinoline-derived molecule incorporates an azetidine ring and a pyrrolidine moiety, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapies for chronic diseases.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine. The 2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline-3-carbonitrile structure is notable for its hydrogen-bond acceptors and lipophilic properties, which are critical for optimizing drug-like characteristics. These attributes make it a promising scaffold for addressing challenges in drug bioavailability and blood-brain barrier penetration, topics frequently searched in academic and industrial forums.

The synthesis of CAS No. 2877638-17-8 involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are widely discussed in synthetic chemistry circles. Its quinoline-3-carbonitrile core is particularly intriguing due to its electronic properties, enabling interactions with biological targets such as enzymes and receptors. This aligns with the growing interest in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

From a commercial perspective, 2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline-3-carbonitrile is often explored as a building block for high-throughput screening libraries. Its modular design allows for rapid derivatization, catering to the needs of combinatorial chemistry and fragment-based drug design. These applications are frequently queried in search engines by professionals seeking novel chemical entities for therapeutic development.

Environmental and regulatory considerations are also paramount. While 2877638-17-8 is not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and ecotoxicity profiles are under investigation, reflecting the broader industry shift toward green chemistry principles. This resonates with the increasing public interest in sustainable pharmaceuticals and eco-friendly synthesis methods.

In summary, 2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline-3-carbonitrile represents a compelling case study in modern drug discovery. Its structural complexity, coupled with its potential in targeted therapy and chemical biology, positions it as a valuable asset for researchers. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative drug design and molecular optimization.